molecular formula C20H18N2O4 B278014 N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide

N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide

Cat. No. B278014
M. Wt: 350.4 g/mol
InChI Key: NQTXMJYZRRRPOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide, also known as MAFP, is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endogenous cannabinoids, such as anandamide, which play a role in various physiological processes. MAFP has been widely used in scientific research to study the endocannabinoid system and its potential therapeutic applications.

Mechanism of Action

N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids such as anandamide. By inhibiting FAAH, N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide increases the levels of anandamide in the body, leading to increased activation of cannabinoid receptors and subsequent physiological effects.
Biochemical and Physiological Effects:
N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide has been shown to have a number of biochemical and physiological effects, including increased levels of anandamide, decreased levels of arachidonic acid, and decreased levels of prostaglandins. These effects are thought to be responsible for the therapeutic potential of N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide in various conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide in lab experiments is its high selectivity for FAAH, which allows for specific targeting of the endocannabinoid system. However, N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide has a relatively short half-life and can be difficult to work with due to its high reactivity and potential for degradation.

Future Directions

There are numerous potential future directions for research involving N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide. One area of interest is the development of more stable and selective FAAH inhibitors for use in therapeutic applications. Additionally, further research is needed to fully understand the role of the endocannabinoid system in various physiological processes and to identify potential new targets for therapeutic intervention.

Synthesis Methods

N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide can be synthesized using a multi-step process that involves the reaction of 4-methylphenyl-2-furoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 4-methoxybenzoylamine to form the desired product.

Scientific Research Applications

N-{3-[(4-methoxybenzoyl)amino]-4-methylphenyl}-2-furamide has been used in numerous studies to investigate the role of the endocannabinoid system in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of pain, inflammation, anxiety, and addiction.

properties

Molecular Formula

C20H18N2O4

Molecular Weight

350.4 g/mol

IUPAC Name

N-[3-[(4-methoxybenzoyl)amino]-4-methylphenyl]furan-2-carboxamide

InChI

InChI=1S/C20H18N2O4/c1-13-5-8-15(21-20(24)18-4-3-11-26-18)12-17(13)22-19(23)14-6-9-16(25-2)10-7-14/h3-12H,1-2H3,(H,21,24)(H,22,23)

InChI Key

NQTXMJYZRRRPOC-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)OC

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)C2=CC=CO2)NC(=O)C3=CC=C(C=C3)OC

Origin of Product

United States

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